Cas no 956950-98-4 (2-(4-Chloro-3,5-dimethyl-1H-pyrazol-1-yl)propanoic acid)

• Product Name: 2-(4-Chloro-3,5-dimethyl-1H-pyrazol-1-yl)propanoic acid
• CAS No: 956950-98-4
• MF: C₈H₁₁ClN₂O₂
• MW: 202.638140916824
• MDL: MFCD04969783
• CID: 3056942
• PubChem ID: 16394833
• Update Time: 2025-04-21

2-(4-Chloro-3,5-dimethyl-1H-pyrazol-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-Chloro-3,5-dimethyl-1H-pyrazol-1-yl)propanoic acid
• CS-0262778
• 4-Chloro-I+/-,3,5-trimethyl-1H-pyrazole-1-acetic acid
• MFCD04969783
• AKOS000309880
• VS-09721
• EN300-83708
• Z959363170
• 2-(4-Chloro-3,5-dimethyl-pyrazol-1-yl)-propionic acid
• GNB95098
• 2-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)propanoicacid
• BBL030289
• STK312303
• 956950-98-4
• 4-Chloro-alpha,3,5-trimethyl-1H-pyrazole-1-acetic acid
• DTXSID601230337
• 2-(4-chloro-3,5-dimethylpyrazol-1-yl)propanoic acid

• MDL： MFCD04969783
• Inchi： 1S/C8H11ClN2O2/c1-4-7(9)5(2)11(10-4)6(3)8(12)13/h6H,1-3H3,(H,12,13)
• InChI Key： ZFBIVBZRAMXENI-UHFFFAOYSA-N
• SMILES： ClC1C(C)=NN(C=1C)C(C(=O)O)C

Computed Properties

• Exact Mass: 202.0509053Da
• Monoisotopic Mass: 202.0509053Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 55.1Ų